Cas no 2021648-81-5 (1-(3-amino-5-methyl-1H-pyrazol-1-yl)methylcyclopentane-1-carbonitrile)

• Product Name: 1-(3-amino-5-methyl-1H-pyrazol-1-yl)methylcyclopentane-1-carbonitrile
• CAS No: 2021648-81-5
• MF: C₁₁H₁₆N₄
• MW: 204.271541595459
• CID: 5962784
• PubChem ID: 165480828
• Update Time: 2025-10-28

1-(3-amino-5-methyl-1H-pyrazol-1-yl)methylcyclopentane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(3-amino-5-methyl-1H-pyrazol-1-yl)methylcyclopentane-1-carbonitrile
• EN300-1111650
• 2021648-81-5
• 1-[(3-amino-5-methyl-1H-pyrazol-1-yl)methyl]cyclopentane-1-carbonitrile

• Inchi： 1S/C11H16N4/c1-9-6-10(13)14-15(9)8-11(7-12)4-2-3-5-11/h6H,2-5,8H2,1H3,(H2,13,14)
• InChI Key： XZSAYDPOTNXGND-UHFFFAOYSA-N
• SMILES： N1(C(C)=CC(N)=N1)CC1(C#N)CCCC1

Computed Properties

• Exact Mass: 204.137496527g/mol
• Monoisotopic Mass: 204.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 67.6Ų

Additional information on 1-(3-amino-5-methyl-1H-pyrazol-1-yl)methylcyclopentane-1-carbonitrile

Research Brief on 1-(3-amino-5-methyl-1H-pyrazol-1-yl)methylcyclopentane-1-carbonitrile (CAS: 2021648-81-5)

The compound 1-(3-amino-5-methyl-1H-pyrazol-1-yl)methylcyclopentane-1-carbonitrile (CAS: 2021648-81-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a pyrazole moiety linked to a cyclopentane-carbonitrile scaffold, exhibits unique structural properties that make it a promising candidate for drug discovery and development. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules targeting various diseases, including cancer, infectious diseases, and neurological disorders.

One of the primary research focuses has been on the compound's role as a building block for kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous pathological conditions. The structural flexibility of 1-(3-amino-5-methyl-1H-pyrazol-1-yl)methylcyclopentane-1-carbonitrile allows for the introduction of diverse functional groups, enabling the optimization of pharmacological properties such as potency, selectivity, and bioavailability. Recent synthetic methodologies have highlighted efficient routes for its preparation, with yields exceeding 80% under optimized conditions.

In addition to its synthetic utility, preliminary biological evaluations have revealed intriguing activities. For instance, derivatives of this compound have demonstrated moderate inhibitory effects against specific cancer cell lines, with IC50 values in the low micromolar range. Mechanistic studies suggest that these effects may be mediated through the modulation of key signaling pathways, such as the PI3K/AKT/mTOR axis. Further investigations are underway to elucidate the precise molecular targets and to refine the structure-activity relationships (SAR) of this compound class.

Another area of interest is the compound's potential application in antimicrobial drug development. Recent in vitro assays have shown that certain analogs exhibit activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. These findings underscore the versatility of 1-(3-amino-5-methyl-1H-pyrazol-1-yl)methylcyclopentane-1-carbonitrile as a scaffold for addressing unmet medical needs in infectious disease therapeutics.

Despite these promising developments, challenges remain in translating these findings into clinical applications. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed through systematic preclinical studies. Collaborative efforts between academia and industry are essential to accelerate the development of this compound and its derivatives. Future research directions may include the exploration of novel synthetic routes, the development of targeted delivery systems, and the integration of computational modeling to predict and enhance bioactivity.

In conclusion, 1-(3-amino-5-methyl-1H-pyrazol-1-yl)methylcyclopentane-1-carbonitrile (CAS: 2021648-81-5) represents a valuable chemical entity with broad potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a compelling subject for further investigation. Continued advancements in synthetic chemistry and biological evaluation will be crucial in unlocking its full therapeutic potential and addressing the challenges associated with its development.